Cas no 1212180-27-2 (a-Me-Phe(2-Br)-OH·H2O)

• Product Name: a-Me-Phe(2-Br)-OH·H2O
• CAS No: 1212180-27-2
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• MDL: MFCD30534319
• CID: 1003723
• Update Time: 2025-08-05

a-Me-Phe(2-Br)-OH·H2O Chemical and Physical Properties

Names and Identifiers

• (S)-a-Methyl-2-bromophenylalanine
• (S)-N-Methyl 2-bromophenylalaine
• (S)-Α-METHYL-2-BROMOPHENYLALANINE·H2O
• 2-Bromo-α-methyl-L-phenylalanine
• H-alpha-Me-L-Phe(2-Br)-OH
• a-Me-Phe(2-Br)-OH·H2O

• MDL： MFCD30534319
• Inchi： 1S/C10H12BrNO2/c1-10(12,9(13)14)6-7-4-2-3-5-8(7)11/h2-5H,6,12H2,1H3,(H,13,14)/t10-/m0/s1
• InChI Key： CEQZLKYRAINNIW-JTQLQIEISA-N
• SMILES： BrC1C=CC=CC=1C[C@](C(=O)O)(C)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.520±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (3.1 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on a-Me-Phe(2-Br)-OH·H2O

Professional Introduction to Compound with CAS No. 1212180-27-2 and Product Name: a-Me-Phe(2-Br)-OH·H2O

The compound with the CAS number 1212180-27-2 and the product name a-Me-Phe(2-Br)-OH·H2O represents a significant advancement in the field of pharmaceutical chemistry. This compound, chemically known as N-(α-methylphenyl)-2-bromo-3-hydroxypropanamide monohydrate, has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both bromine and hydroxyl functional groups in its molecular structure makes it a versatile intermediate for the synthesis of various bioactive molecules.

Recent studies have highlighted the importance of a-Me-Phe(2-Br)-OH·H2O in the development of novel therapeutic agents. Its molecular framework, characterized by a rigid aromatic ring and a flexible aliphatic side chain, allows for selective interactions with biological targets. This has led to its exploration as a precursor in the synthesis of peptide mimetics and small-molecule drugs targeting neurological disorders. The hydroxyl group, in particular, serves as a critical site for further functionalization, enabling the creation of derivatives with enhanced pharmacological properties.

One of the most compelling aspects of a-Me-Phe(2-Br)-OH·H2O is its role in the development of compounds that modulate neurotransmitter systems. Research has demonstrated that derivatives of this molecule exhibit promising effects on serotonin and dopamine receptors, making them potential candidates for treating conditions such as depression, anxiety, and Parkinson's disease. The bromine substituent further enhances its utility by providing a handle for cross-coupling reactions, which are essential in modern drug synthesis methodologies.

The monohydrate form of a-Me-Phe(2-Br)-OH·H2O contributes to its stability and solubility characteristics, which are crucial for pharmaceutical applications. This form ensures that the compound remains viable under various storage conditions while maintaining its reactivity in synthetic protocols. The ability to handle this compound in aqueous environments also simplifies its integration into larger synthetic schemes, reducing the need for organic solvents and thereby aligning with green chemistry principles.

In addition to its pharmacological potential, a-Me-Phe(2-Br)-OH·H2O has been investigated for its role in material science applications. Its unique molecular architecture allows it to serve as a building block for polymers and coatings that exhibit specific mechanical and thermal properties. These materials are being explored for use in advanced medical devices, where biocompatibility and functionality are paramount.

The synthesis of a-Me-Phe(2-Br)-OH·H2O involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the bromine atom at the 2-position is particularly critical and is typically achieved through halogenation reactions. These reactions must be carefully optimized to ensure high yields and minimal byproduct formation. The hydroxyl group is then incorporated through hydroxylation or oxidation processes, which further refine the compound's structure for downstream applications.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of a-Me-Phe(2-Br)-OH·H2O. Molecular modeling studies have provided insights into how this compound interacts with biological targets at an atomic level. These insights have guided the design of more effective derivatives by predicting binding affinities and identifying key interaction sites. Such computational approaches are becoming increasingly integral to drug discovery pipelines, offering a cost-effective way to screen large libraries of compounds before experimental validation.

The pharmaceutical industry continues to invest heavily in research related to a-Me-Phe(2-Br)-OH·H2O, recognizing its potential as a versatile scaffold for drug development. Collaborative efforts between academic institutions and pharmaceutical companies are yielding novel derivatives with improved pharmacokinetic profiles and reduced side effects. These collaborations leverage cutting-edge technologies such as high-throughput screening and automated synthesis platforms to accelerate the discovery process.

From a regulatory perspective, the production and use of a-Me-Phe(2-Br)-OH·H2O must adhere to stringent guidelines to ensure safety and efficacy. Good Manufacturing Practices (GMP) are employed throughout its synthesis and purification stages to maintain consistency and quality control. Regulatory agencies closely monitor new derivatives derived from this compound to assess their safety profiles before they can be approved for clinical use.

The environmental impact of synthesizing a-Me-Phe(2-Br)-OH·H2O is another area of growing concern. Efforts are underway to develop more sustainable synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Green chemistry principles are being integrated into production processes, ensuring that future iterations of this compound are synthesized in an environmentally responsible manner.

In conclusion, a-Me-Phe(2-Br)-OH·H2O represents a significant advancement in pharmaceutical chemistry with broad applications across multiple disciplines. Its unique structural features make it an invaluable intermediate for developing novel therapeutic agents, while its stability and solubility characteristics enhance its practicality in industrial settings. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in addressing some of today's most pressing medical challenges.